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Compound of Interest

Compound Name: Cevipabulin

Cat. No.: B1684092

Application Note
Introduction

Cevipabulin (also known as TTI-237) is a potent, orally available, microtubule-active antitumor
agent.[1][2][3] It functions by inhibiting the binding of vinblastine to tubulin, thereby disrupting
microtubule dynamics, which can lead to cell cycle arrest and apoptosis in cancer cells.[1][4]
Recent studies have revealed a novel mechanism of action where Cevipabulin binds not only
to the vinblastine site on B-tubulin but also to a new site on a-tubulin, which induces tubulin
degradation.[5][6][7] This dual action makes it a compound of significant interest in oncology
research and drug development.

Proper preparation of a stable, concentrated stock solution is a critical first step for accurate
and reproducible experimental results in both in vitro and in vivo studies. This document
provides detailed protocols for the preparation, storage, and handling of Cevipabulin stock
solutions.

Data Presentation

A summary of the key quantitative data for Cevipabulin is presented in the table below for
easy reference.
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Property Value Source
Molecular Weight 464.82 g/mol [1112114]
Molecular Formula C18H18CIFsNeO [1][2]
CAS Number 849550-05-6 [1][8]
Appearance White to off-white solid [1]
Purity >98% [2]

ICso (Cytotoxicity)

18-40 nM in various human
tumor cell lines (e.g., SK-OV-3,
MDA-MB-435, MDA-MB-468,
LnCaP, Hela)

[1]

Solubility in DMSO

=100 mg/mL (215.14 mM)

[1]

Solubility in 0.1N HCI (aq)

Soluble

[2]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of Cevipabulin in DMSO,

suitable for subsequent dilution in cell culture media for in vitro experiments.

Materials:

e Cevipabulin powder

Vortex mixer

Sonicator (optional)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber vials
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o Calibrated micropipettes
Procedure:

e Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature. It is crucial to use
anhydrous DMSO as its hygroscopic nature can impact the solubility of the product.[1]

e Weigh Cevipabulin: Accurately weigh the desired amount of Cevipabulin powder in a
suitable container. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.65 mg
of Cevipabulin.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the Cevipabulin powder. Using
the example above, add 1 mL of DMSO to the 4.65 mg of Cevipabulin.

o Ensure Complete Dissolution: Vortex the solution vigorously. If necessary, sonicate the
solution in a water bath to aid dissolution.[1] Visually inspect the solution to ensure that all
the powder has dissolved and the solution is clear.

e Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber vials to avoid repeated freeze-thaw cycles.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution for In Vivo
Administration

This protocol provides an example of preparing a working solution of Cevipabulin for oral (p.o.)
or intravenous (i.v.) administration in animal models. The final concentration and vehicle
composition may need to be optimized based on the specific experimental requirements.

Materials:
¢ Cevipabulin stock solution in DMSO (e.g., 16.7 mg/mL)

« PEG300
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Tween-80

Saline (0.9% NacCl)

Sterile conical tubes

Calibrated micropipettes
Procedure:

This protocol is for a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline.[1]

e Prepare a clear stock solution in DMSO first.[1]

o Add Co-solvents Sequentially: In a sterile conical tube, add the required volume of the
Cevipabulin DMSO stock solution.

e Add the PEG300 and mix thoroughly.
e Add the Tween-80 and mix until the solution is homogeneous.
» Finally, add the saline to reach the final desired volume and concentration. Mix well.

» Final Concentration Example: To prepare 1 mL of a 1.67 mg/mL working solution, add 100 pL
of a 16.7 mg/mL DMSO stock solution to 400 pL of PEG300 and mix. Then, add 50 pL of
Tween-80 and mix. Finally, add 450 pL of saline.[1]

e Use Fresh: It is recommended to prepare this working solution fresh on the day of use for in
vivo experiments.[1] If precipitation occurs, gentle heating and/or sonication can be used to
aid dissolution.[1]

Visualizations
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Workflow for Cevipabulin Stock Solution Preparation

(Weigh Cevipabulin Powde)
(Add Anhydrous DMSO)
(Vortex/Sonicate to Dissolve)
(Aliquot into Single-Use Vqumes)
(Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing Cevipabulin stock solution.
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Cevipabulin's Mechanism of Action
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Caption: Simplified signaling pathway of Cevipabulin's action on tubulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation of Cevipabulin Stock Solution for Cellular
and Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684092#preparation-of-cevipabulin-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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